Cas no 119-47-1 (2,2'-Methylenebis(6-tert-butyl-p-cresol))

2,2'-Methylenebis(6-tert-butyl-p-cresol) Properties

Names and Identifiers

• 6,6'-Methylenebis(2-(tert-butyl)-4-methylphenol)
• MPB
• 2,2-Methylenebis(6-tert-butyl-p-cresol)
• 6,6-di-tert-butyl-2,2-methylenedi-p-cresol
• RALOX 46
• Antioxidant 2246
• Methylenebisbutylcresol
• 2,2-Methylene-bis(4-methyl-6-tert-butylphenol)
• 2,2'-Methylenebis(4-methyl-6-tert-butylphenol)
• 2,2'-methylene-bis(4-methyl-6-tert-butyl phenol)
• 2,2'-Methylenebis(6-tert-butyl-p-cresol)
• 2,2'-METHYLENEBIS(6-T-BUTYL-4-METHYLPHENOL)PENTAERYTHRITOL
• 2,2'-Methylenebis(6-tert-butyl-4-methylphenol)
• 2,2-Methylenebis(6-Tert-Butyl-4-Methylphenol)
• Cyanox? 2246
• 2,2`-Methylenebis(4-methyl-6-tert-butylphenol)
• 2,2′-Methylenebis(6-tert-butyl-4-Methylphenol)
• 2,2'-Methylene-bis-(4-methyl-6-tert-butyl-phenol)
• 3,3'-Di-tert-butyl-2,2'-dihydroxy-5,5'-dimethyldiphenylmethane
• Bis(3-tert-butyl-2-hydroxy-5-methylphenyl)methane
• bis-[2-hydroxy-5-methyl-3-tert-butylphenyl]-methane
• Cyanox 2246
• 2,2'-Methylene-bis(6-tert-butyl-para-cresol)
• 6,6'-Di-tert-butyl-2,2'-methylenedi-p-cresol
• ao1
• BKF
• 2246
• cao5
• S 67
• cao14
• a22-46
• antiox
• Anti Oxidant 2246
• AO 1
• CAO 5
• Bisalkofen BP
• Antioxidant BKF
• Antioxidant 1
• Anti Ox
• Chemanox 21
• Catolin 14
• Advastab 405
• Plastanox 2246
• Nocrac NS 6
• Vulkanox bkf
• Bisaklofen BP
• Sumilizer MDP
• Lederle 2246
• AO 1 (Antioxidant)
• Synox 5lt
• Calco 2246
• Alterungsschutzmittel BKF
• Plastanox 2246 Antioxidant
• An
• +Expand

• MDL： MFCD00043641
• InChIKey： KGRVJHAUYBGFFP-UHFFFAOYSA-N
• Inchi： 1S/C23H32O2/c1-14-9-16(20(24)18(11-14)22(3,4)5)13-17-10-15(2)12-19(21(17)25)23(6,7)8/h9-12,24-25H,13H2,1-8H3
• SMILES： O([H])C1=C(C([H])=C(C([H])([H])[H])C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C(C=1O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2062676

Computed Properties

• Exact Mass: 340.24000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 340.24023
• Heavy Atom Count: 25
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 5.90040
• PSA: 40.46000
• Refractive Index: 1.4480 (estimate)
• Boiling Point: 187℃
• Melting Point: 130.0 to 134.0 deg-C
• Flash Point: 195°C(383°F)
• FEMA: 2745
• Solubility: 0.007mg/l practically insoluble
• Color/Form: White or cream powder. After long-term exposure to air, the color is slightly yellow pink red.
• PH: 4-7 (H2O, 20℃)(aqueous suspension)
• Solubility: The solubility in various solvents is (g/100g solvent, 25 ℃)
• Density: 1.04g/cm3

2,2'-Methylenebis(6-tert-butyl-p-cresol) Security Information

• Symbol: GHS07
• RTECS：PA3500000
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 53-62
• Signal Word：Warning
• TSCA：Yes

2,2'-Methylenebis(6-tert-butyl-p-cresol) Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  29072900

Related Categories

• Other Chemical additives
• Material Chemicals High Polymer Materials